Cas no 955671-49-5 (N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-(4-ethoxyphenyl)acetamide)
N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-(4-ethoxyphenyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-(4-ethoxyphenyl)acetamide
- Benzeneacetamide, N-(2-benzoyl-1,2,3,4-tetrahydro-7-isoquinolinyl)-4-ethoxy-
- 955671-49-5
- AKOS024647232
- F2416-0849
- N-(2-benzoyl-3,4-dihydro-1H-isoquinolin-7-yl)-2-(4-ethoxyphenyl)acetamide
-
- Inchi: 1S/C26H26N2O3/c1-2-31-24-12-8-19(9-13-24)16-25(29)27-23-11-10-20-14-15-28(18-22(20)17-23)26(30)21-6-4-3-5-7-21/h3-13,17H,2,14-16,18H2,1H3,(H,27,29)
- InChI Key: VXZFRCNWRZLLPT-UHFFFAOYSA-N
- SMILES: C1(CC(NC2=CC3=C(C=C2)CCN(C(=O)C2=CC=CC=C2)C3)=O)=CC=C(OCC)C=C1
Computed Properties
- Exact Mass: 414.19434270g/mol
- Monoisotopic Mass: 414.19434270g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 31
- Rotatable Bond Count: 6
- Complexity: 596
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 58.6Ų
Experimental Properties
- Density: 1.224±0.06 g/cm3(Predicted)
- Boiling Point: 661.0±55.0 °C(Predicted)
- pka: 14.42±0.20(Predicted)
N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-(4-ethoxyphenyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2416-0849-2μmol |
N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-(4-ethoxyphenyl)acetamide |
955671-49-5 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2416-0849-5μmol |
N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-(4-ethoxyphenyl)acetamide |
955671-49-5 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2416-0849-10μmol |
N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-(4-ethoxyphenyl)acetamide |
955671-49-5 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2416-0849-20μmol |
N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-(4-ethoxyphenyl)acetamide |
955671-49-5 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2416-0849-1mg |
N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-(4-ethoxyphenyl)acetamide |
955671-49-5 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2416-0849-2mg |
N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-(4-ethoxyphenyl)acetamide |
955671-49-5 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2416-0849-3mg |
N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-(4-ethoxyphenyl)acetamide |
955671-49-5 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2416-0849-4mg |
N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-(4-ethoxyphenyl)acetamide |
955671-49-5 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2416-0849-5mg |
N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-(4-ethoxyphenyl)acetamide |
955671-49-5 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2416-0849-10mg |
N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-(4-ethoxyphenyl)acetamide |
955671-49-5 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-(4-ethoxyphenyl)acetamide Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-(4-ethoxyphenyl)acetamide
N-(2-Benzoyl-1,2,3,4-Tetrahydroisoquinolin-7-Yl)-2-(4-Ethoxyphenyl)Acetamide: A Comprehensive Overview
The compound with CAS No. 955671-49-5, known as N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-(4-ethoxyphenyl)acetamide, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a tetrahydroisoquinoline backbone with benzoyl and ethoxyphenyl substituents. These structural features contribute to its potential applications in drug design and material science.
Recent studies have highlighted the importance of tetrahydroisoquinoline derivatives in medicinal chemistry. The tetrahydroisoquinoline moiety is known for its ability to interact with various biological targets, such as G-protein coupled receptors (GPCRs) and ion channels. The addition of the benzoyl group further enhances the molecule's pharmacokinetic properties, including solubility and bioavailability. This makes N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-(4-ethoxyphenyl)acetamide a promising candidate for the development of novel therapeutic agents.
The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. Key steps include the formation of the tetrahydroisoquinoline ring system through cyclization reactions and the subsequent introduction of the benzoyl and ethoxyphenyl groups via amide bond formation. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for biological testing.
One of the most exciting aspects of this compound is its potential application in drug discovery. Recent research has demonstrated that tetrahydroisoquinoline derivatives can modulate various cellular pathways associated with neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. The benzoyl group contributes to the molecule's ability to cross the blood-brain barrier, while the ethoxyphenyl substituent enhances its stability in physiological conditions. These properties make it a valuable tool for investigating disease mechanisms and developing targeted therapies.
In addition to its pharmacological applications, N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-(4-ethoxyphenyl)acetamide has shown promise in materials science. Its rigid structure and conjugated aromatic systems make it a potential candidate for use in organic electronics and optoelectronic devices. Researchers are currently exploring its properties as a component in organic light-emitting diodes (OLEDs) and solar cells.
Despite its potential benefits, it is essential to conduct thorough safety assessments before considering this compound for clinical or industrial applications. Recent studies have focused on evaluating its toxicity profile using in vitro and in vivo models. Initial results suggest that the compound exhibits low toxicity at therapeutic concentrations; however, further research is required to fully understand its long-term effects.
In conclusion, N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-(4-ethoxyphenyl)acetamide represents a significant advancement in organic chemistry. Its unique structure and versatile functional groups make it a valuable compound for both medicinal and materials science research. As ongoing studies continue to uncover its full potential, this compound is poised to play a critical role in driving innovation across multiple disciplines.
955671-49-5 (N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-(4-ethoxyphenyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)